(11b)-11,17a-Dihydroxy-D-homoandrosta-1,4-diene-3,17-dione

• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol
• IUPAC Name: (4aS,4bS,10aR,10bS,11S,12aS)-1,11-dihydroxy-10a,12a-dimethyl-1,3,4,4a,4b,5,6,10b,11,12-decahydrochrysene-2,8-dione
• InChI: InChI=1S/C20H26O4/c1-19-8-7-12(21)9-11(19)3-4-13-14-5-6-15(22)18(24)20(14,2)10-16(23)17(13)19/h7-9,13-14,16-18,23-24H,3-6,10H2,1-2H3/t13-,14-,16-,17+,18?,19-,20-/m0/s1
• InChI Key: CIYPBISEUHRUSY-PEAGOGDJSA-N
• Isomeric SMILES: C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CCC(=O)C2O)CCC4=CC(=O)C=C[C@]34C)O
• Canonical SMILES: CC12CC(C3C(C1CCC(=O)C2O)CCC4=CC(=O)C=CC34C)O

Description

(11b)-11,17a-Dihydroxy-D-homoandrosta-1,4-diene-3,17-dione is a synthetic steroid compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (11b)-11,17a-Dihydroxy-D-homoandrosta-1,4-diene-3,17-dione typically involves multiple steps, starting from simpler steroid precursors. The process often includes oxidation, reduction, and substitution reactions under controlled conditions. Specific reagents and catalysts are used to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process is carefully monitored to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

(11b)-11,17a-Dihydroxy-D-homoandrosta-1,4-diene-3,17-dione undergoes various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate the reactions. The conditions are typically controlled to maintain the integrity of the steroid structure.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds.

Scientific Research Applications

Chemistry: Used as a model compound to study steroid chemistry and reaction mechanisms.

Biology: Investigated for its effects on cellular processes and potential as a biochemical tool.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and hormone-related activities.

Industry: Utilized in the synthesis of other steroid derivatives and as a reference standard in analytical chemistry.

Mechanism of Action

The mechanism of action of (11b)-11,17a-Dihydroxy-D-homoandrosta-1,4-diene-3,17-dione involves its interaction with specific molecular targets, such as steroid receptors. It may modulate the activity of these receptors, leading to changes in gene expression and cellular function. The pathways involved include hormone signaling and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Testosterone: A naturally occurring steroid hormone with similar structural features.

Cortisol: Another steroid hormone involved in stress response and metabolism.

Prednisone: A synthetic steroid used as an anti-inflammatory medication.

Uniqueness

(11b)-11,17a-Dihydroxy-D-homoandrosta-1,4-diene-3,17-dione is unique due to its specific structural modifications, which may confer distinct biological activities and chemical properties compared to other steroids. These differences make it a valuable compound for research and potential therapeutic applications.